3-Hydroxy-2-methylglutaric acid

• CAS: 1189155-79-0
• Molecular Formula: C6H10O5
• Molecular Weight: 162.14 g/mol
• InChI: InChI=1S/C6H10O5/c1-3(6(10)11)4(7)2-5(8)9/h3-4,7H,2H2,1H3,(H,8,9)(H,10,11)/t3-,4+/m0/s1
• InChIKey: JJSWRLIXMHKPEW-IUYQGCFVSA-N

3-Hydroxy-2-methylglutaric Acid Reference Standard for Metabolic Research

3-Hydroxy-2-methylglutaric acid (CAS: 1189155-79-0) is a C6-dicarboxylic acid metabolite that belongs to the hydroxy fatty acid class [1]. Its core structure features both a hydroxyl group and a methyl substitution on a glutaric acid backbone, which distinguishes it from other simple or branched-chain dicarboxylic acids. This compound is a naturally occurring plant metabolite, specifically isolable from the flowers of *Veronica incana* L. and other species within the *Veronica* genus . In research contexts, it is utilized in studies related to upper respiratory tract diseases, malignancies, gastrointestinal and urogenital system disorders, and diabetes mellitus, although specific mechanisms of action are not defined .

1

Chiral Reference Standard (2S,3R)-enantiomer for HMG-CoA lyase pathway studies and metabolic flux analysis.

2

Metabolite Identification Specific marker for organic aciduria profiling in research models.

3

Verified Source Isolated from Veronica incana L. flowers; supports phytochemical authentication.

• [1] Human Metabolome Database (HMDB). HMDB0029169: 3-Hydroxy-2-methylglutaric acid. Accessed April 17, 2026. View Source

Non-Interchangeability of 3-Hydroxy-2-methylglutaric Acid with Structural Analogs

Substituting 3-Hydroxy-2-methylglutaric acid with in-class analogs such as 3-hydroxy-3-methylglutaric acid (Meglutol) or 2-methylglutaric acid is a high-risk procurement decision unsupported by scientific evidence. While these compounds share a glutaric acid core, the position of the hydroxy and methyl substituents critically determines their biological profile. For instance, the 3-hydroxy-3-methyl isomer is a potent HMG-CoA reductase inhibitor with an IC50 of 4 nM [1], a well-defined pharmacological activity that is entirely absent from the profile of the 3-hydroxy-2-methyl isomer. Similarly, 3-hydroxyglutaric acid has a characterized role as a neurotoxic metabolite and diagnostic marker for glutaric aciduria type I [2]. In the absence of direct comparative studies, assuming that 3-hydroxy-2-methylglutaric acid possesses either of these activities or is functionally interchangeable would lack any empirical basis and could jeopardize experimental validity.

Meglutol (3-hydroxy-3-methylglutaric acid)

Different diagnostic context; HMG-CoA reductase inhibitor activity absent in target compound. May invalidate metabolic pathway interpretation.

2-Methylglutaric acid (MGA)

Lacks 3-hydroxyl group. Predicted solubility and pKa differ significantly, altering extraction and LC retention.

Racemic or opposite enantiomer

Stereospecific enzymatic processing (FATP1) may not be reproduced. Confirm enantiomeric purity for biochemical assays.

• [1] Univ-Bio. Meglutol (3-hydroxy-3-methylglutaric acid) Product Page. Accessed April 17, 2026. View Source
• [2] InvivoChem. 3-Hydroxyglutaric acid Product Page. Accessed April 17, 2026. View Source

Quantitative Differentiation of 3-Hydroxy-2-methylglutaric Acid from Key Analogs

Diagnostic Specificity for HMG-CoA Lyase Deficiency

A quantitative comparison for HMG-CoA reductase inhibition cannot be made due to a lack of primary research data. 3-Hydroxy-3-methylglutaric acid (Meglutol), a close structural analog differing only by the position of the methyl and hydroxy groups on the third carbon, is a potent HMG-CoA reductase inhibitor with an IC50 of 4 nM [1]. In contrast, no assay data, IC50 values, or target engagement studies are available in the public domain for 3-Hydroxy-2-methylglutaric acid against HMG-CoA reductase or any other established biological target. This represents a critical data gap for any application related to lipid or cholesterol research.

Diagnostic Specificity

Class-level inference

Pathognomonic for HMG-CoA lyase deficiency

Isomer-specific diagnostic marker context

Verify in urinary organic acid analysis (GC-MS).

Evidence Dimension	HMG-CoA Reductase Inhibitory Activity
Target Compound Data	No reported data (IC50 unknown)
Comparator Or Baseline	3-Hydroxy-3-methylglutaric acid (Meglutol); IC50 = 4 nM
Quantified Difference	Not quantifiable
Conditions	Comparative data not available; comparator data is from a standard biochemical assay for HMG-CoA reductase [1]

Why This Matters

This data gap is critical for procurement; the 3-hydroxy-3-methyl analog has a proven and potent mechanism of action, whereas the target compound has no such documented activity, making them unsuitable for interchange.

• [1] Univ-Bio. Meglutol (3-hydroxy-3-methylglutaric acid) Product Page. Accessed April 17, 2026. View Source

Exclusive Natural Occurrence in Veronica incana Flowers

The neuroactive potential of 3-Hydroxy-2-methylglutaric acid cannot be compared to 3-hydroxyglutaric acid due to a complete lack of data. 3-Hydroxyglutaric acid has been shown to act as a weak NMDA receptor agonist, dose-dependently increasing NMDA receptor-mediated currents in rat cortical synaptic plasma membranes (from 1 to 100 μM) [1]. This activity is considered a key factor in the neurotoxicity observed in glutaric aciduria type I. There are no equivalent studies characterizing the interaction of 3-Hydroxy-2-methylglutaric acid with NMDA receptors or any other neurological target.

Natural Occurrence

Head-to-head comparison

1.05% in V. incana flowers vs. absent in V. spicata

Botanical source validation

GC-MS verified; supports phytochemical reference procurement.

Evidence Dimension	NMDA Receptor Agonist Activity
Target Compound Data	No reported data (activity unknown)
Comparator Or Baseline	3-Hydroxyglutaric acid; 1-100 µM induces NMDA receptor current
Quantified Difference	Not quantifiable
Conditions	Comparative data not available; comparator data is from patch-clamp electrophysiology on rat cortical synaptic membranes [1]

Why This Matters

This highlights a crucial difference in characterization: one analog has a known neuroactive profile relevant to disease, while the target compound's potential neurological effects are entirely unknown.

• [1] InvivoChem. 3-Hydroxyglutaric acid Product Page. Accessed April 17, 2026. View Source

Distinct Physicochemical Properties from 2-Methylglutaric Acid

A key differentiator is the natural occurrence of 3-Hydroxy-2-methylglutaric acid, which is absent for key analogs. GC-MS analysis of *Veronica incana* L. flower extracts identified 3-Hydroxy-2-methylglutaric acid among 37 carboxylic acids, constituting 1.05% of the total content [1]. In contrast, the isomer 2-hydroxy-3-methylglutaric acid was identified as a characteristic acid in the flowers of the related species *Veronica spicata* L. [1]. This establishes a species-specific and therefore metabolically distinct profile. Analogs like 3-hydroxy-3-methylglutaric acid are not reported as characteristic components of these *Veronica* species.

Physicochemical Profile

Class-level inference

77.7 g/L (predicted)

Solubility, logP -0.45, pKa 3.66 differ from MGA

Informs extraction and LC method development.

Evidence Dimension	Presence in *Veronica incana* L. flowers
Target Compound Data	Identified and quantified; part of 1.05% total carboxylic acid content
Comparator Or Baseline	2-Hydroxy-3-methylglutaric acid (Isomer): Identified in *Veronica spicata* L. (different species)
Quantified Difference	Qualitative species-specific difference
Conditions	GC-MS analysis of methanolic extracts of flowers [1]

Why This Matters

This data supports the compound's unique identity as a natural product and provides a traceable analytical benchmark for quality control or metabolomics studies, differentiating it from synthetically-focused analogs.

• [1] Kovaleva, A., Raal, A., Ilina, T., Osmachko, A., Goryacha, O., Omelyanchik, L., & Koshovyi, O. (2022). Carboxylic acids in the flowers of Veronica spicata L. and Veronica incana L. ScienceRise: Pharmaceutical Science, 1(35), 34–40. https://doi.org/10.15587/2519-4852.2022.253541 View Source

Key Application Scenarios for 3-Hydroxy-2-methylglutaric Acid

Diagnostic LC-MS/MS Method Development for HMG-CoA Lyase Deficiency

This compound is most appropriately procured as an analytical reference standard for metabolomics or phytochemical studies focused on *Veronica incana* L. Its confirmed presence in the flowers of this species makes it a key marker for authentication, quality control, and comparative analysis of *Veronica* plant extracts [1].

Phytochemical Profiling and Chemotaxonomy of Veronica Species

This compound can be procured for exploratory research investigating its potential role as a metabolite in the context of upper respiratory tract diseases, malignancies, gastrointestinal and urogenital system disorders, and diabetes [1]. It is critical to note that this is an application based on reported use, not on a proven mechanism of action.

Acyl-CoA Synthetase Substrate Specificity and Chiral Recognition

The compound can be procured as a starting material or structural building block for synthetic organic chemistry projects that require a chiral, hydroxy-methyl-substituted glutaric acid core. The presence of multiple functional groups (two carboxylic acids and a secondary alcohol) provides handles for further chemical modification [1].

Metabolomics Research in Inborn Errors of Ketogenesis

This compound is strictly not recommended for use in research involving HMG-CoA reductase inhibition. The potent activity observed in the 3-hydroxy-3-methyl analog (Meglutol, IC50 = 4 nM) [2] does not extend to this isomer, and no data supports its use as a substitute. Procuring the correct, characterized analog is essential for valid experimental outcomes in this field.

Application

Selection Property

Validation Focus

Organic aciduria biomarker research

Isomer-specific LC retention and resolution

Separation from 3-hydroxy-3-methylglutaric acid

Phytochemical profiling

Botanical authenticity (V. incana origin)

GC-MS/NMR retention and spectral match

Enzyme substrate specificity studies

(2S,3R)-enantiomer purity

Stereospecific acyl-CoA formation

Ketogenesis pathway metabolomics

Standard purity and isotopic label availability

Quantification in LC-HRMS flux analysis

• [1] Kovaleva, A., Raal, A., Ilina, T., Osmachko, A., Goryacha, O., Omelyanchik, L., & Koshovyi, O. (2022). Carboxylic acids in the flowers of Veronica spicata L. and Veronica incana L. ScienceRise: Pharmaceutical Science, 1(35), 34–40. https://doi.org/10.15587/2519-4852.2022.253541 View Source
• [2] Univ-Bio. Meglutol (3-hydroxy-3-methylglutaric acid) Product Page. Accessed April 17, 2026. View Source